Effective separation of the actinides Am(iii) and Cm(iii) by electronic modulation of bis-(1,2,4-triazin-3-yl)phenanthrolines†

Chemical Communications Pub Date: 2015-02-25 DOI: 10.1039/C5CC00567A

Abstract

It has been shown that modification of the phenanthroline backbone of CyMe4-BTPhen leads to subtle electronic modulation, permitting differential ligation of Am(III) and Cm(III) resulting in separation factors up to 7.

Graphical abstract: Effective separation of the actinides Am(iii) and Cm(iii) by electronic modulation of bis-(1,2,4-triazin-3-yl)phenanthrolines
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